Cas no 67237-53-0 (3-Ethynylthiophene)

3-Ethynylthiophene structure
3-Ethynylthiophene structure
Product Name:3-Ethynylthiophene
CAS No:67237-53-0
MF:C6H4S
MW:108.160960197449
MDL:MFCD04039973
CID:58553
PubChem ID:3548422
Update Time:2025-04-18

3-Ethynylthiophene Chemical and Physical Properties

Names and Identifiers

    • 3-Ethynylthiophene
    • (Thien-3-yl)acetylene
    • (thiophen-3-yl)acetylene
    • 3-ethenyl-thiophene
    • 3-Thienylacetylene
    • 3-thiofuranyl acetylene
    • 3-thiopheneacetylene
    • Ethyl diethoxyacetate
    • Thiophene,3-ethynyl
    • (3-Thiophene)acetylene
    • 3-ETHYNYLTHIOPHENE 96
    • thienylacetylene
    • Thiophene, 3-ethynyl- (9CI)
    • 3-Thienylacethylene
    • Thiophene, 3-ethynyl-
    • 3-Ethynylthiophene 96%
    • MFCD04039973
    • CS-W011287
    • J-512448
    • FT-0645319
    • E0892
    • SCHEMBL28839
    • MJHLPKWONJUCFK-UHFFFAOYSA-N
    • AS-40389
    • 3-Ethynyl thiophene
    • AMY15559
    • DTXSID70393537
    • AKOS010651616
    • 3-Ethynylthiophene, 96%
    • EN300-206297
    • AC-7562
    • 3-Ethynyl-thiophene
    • A835677
    • 67237-53-0
    • SB66955
    • DB-002511
    • STL557685
    • BBL103875
    • MDL： MFCD04039973
    • Inchi： 1S/C6H4S/c1-2-6-3-4-7-5-6/h1,3-5H
    • InChI Key： MJHLPKWONJUCFK-UHFFFAOYSA-N
    • SMILES： S1C=CC(C#C)=C1

Computed Properties

  • Exact Mass: 108.00300
  • Monoisotopic Mass: 108.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 28.2A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.098 g/mL at 25 °C(lit.)
  • Boiling Point: 50°C/15mmHg(lit.)
  • Flash Point: Fahrenheit: 114.8 ° f
    Celsius: 46 ° c
  • Refractive Index: n20/D 1.5800(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 28.24000
  • LogP: 1.72940
  • Solubility: Slightly soluble in water.

3-Ethynylthiophene Security Information

  • Symbol: GHS02 GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H226,H315,H318,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：UN 1993
  • WGK Germany：3
  • Hazard Category Code： 10-37/38-41
  • Safety Instruction： S16-S26-S39
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：0-10°C
  • Safety Term：S16;S26;S39
  • Risk Phrases：R10; R37/38; R41

3-Ethynylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Ethynylthiophene Pricemore >>

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3-Ethynylthiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67237-53-0)3-Ethynylthiophene
Order Number:sfd17076
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:67237-53-0)3-Ethynylthiophene
Order Number:A835677
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):220.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67237-53-0)3-乙炔噻吩
Order Number:LE2448569
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:67237-53-0)3-Ethynylthiophene
sfd17076
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:67237-53-0)3-Ethynylthiophene
A835677
Purity:99%
Quantity:25g
Price ($):220.0
Email